Cas no 1807073-41-1 (5-Cyano-2-(difluoromethyl)-3-iodopyridine-6-sulfonamide)

• Product Name: 5-Cyano-2-(difluoromethyl)-3-iodopyridine-6-sulfonamide
• CAS No: 1807073-41-1
• MF: C₇H₄F₂IN₃O₂S
• MW: 359.09183883667
• CID: 4877169
• Update Time: 2025-05-21

5-Cyano-2-(difluoromethyl)-3-iodopyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-(difluoromethyl)-3-iodopyridine-6-sulfonamide

• Inchi： 1S/C7H4F2IN3O2S/c8-6(9)5-4(10)1-3(2-11)7(13-5)16(12,14)15/h1,6H,(H2,12,14,15)
• InChI Key： SISYEMOQMPLWCG-UHFFFAOYSA-N
• SMILES： IC1C=C(C#N)C(=NC=1C(F)F)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 402
• XLogP3: 0.8
• Topological Polar Surface Area: 105

Additional information on 5-Cyano-2-(difluoromethyl)-3-iodopyridine-6-sulfonamide

Research Brief on 5-Cyano-2-(difluoromethyl)-3-iodopyridine-6-sulfonamide (CAS: 1807073-41-1)

5-Cyano-2-(difluoromethyl)-3-iodopyridine-6-sulfonamide (CAS: 1807073-41-1) is a novel sulfonamide derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyridine core functionalized with cyano, difluoromethyl, iodo, and sulfonamide groups, exhibits promising potential as a versatile intermediate in drug discovery and development. Recent studies have highlighted its utility in the synthesis of targeted therapeutics, particularly in the areas of oncology and infectious diseases.

The structural features of 5-Cyano-2-(difluoromethyl)-3-iodopyridine-6-sulfonamide make it an attractive scaffold for the development of enzyme inhibitors. The presence of the sulfonamide moiety is particularly noteworthy, as this functional group is commonly found in drugs targeting carbonic anhydrases, matrix metalloproteinases, and other metalloenzymes. Recent research has explored its role as a precursor in the synthesis of potent inhibitors for these enzyme families, with preliminary results indicating high selectivity and efficacy.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's utility in the development of carbonic anhydrase IX (CA IX) inhibitors. CA IX is a well-validated target for anticancer therapy due to its overexpression in hypoxic tumors. The study reported that derivatives of 5-Cyano-2-(difluoromethyl)-3-iodopyridine-6-sulfonamide exhibited nanomolar inhibitory activity against CA IX, with excellent selectivity over other CA isoforms. These findings suggest its potential as a lead compound for the development of novel antitumor agents.

Another significant application of this compound lies in its use as a building block for radioiodinated probes. The presence of the iodine atom at the 3-position allows for straightforward radiolabeling with iodine-125 or iodine-131, enabling its use in molecular imaging and targeted radiotherapy. A recent study in the European Journal of Medicinal Chemistry highlighted its incorporation into a series of radioligands for positron emission tomography (PET) imaging of tumor-associated antigens.

The synthetic accessibility of 5-Cyano-2-(difluoromethyl)-3-iodopyridine-6-sulfonamide has also been a focus of recent research. Several efficient synthetic routes have been developed, with the most common approach involving the sequential functionalization of a pyridine core. Recent optimization efforts have focused on improving yield and purity while reducing the number of synthetic steps, as reported in a 2024 Organic Process Research & Development publication.

Pharmacokinetic studies of derivatives based on this scaffold have shown promising results. The difluoromethyl group has been found to enhance metabolic stability, while the sulfonamide moiety contributes to favorable solubility properties. These characteristics make it a valuable template for the development of drug candidates with improved bioavailability profiles.

Looking forward, research on 5-Cyano-2-(difluoromethyl)-3-iodopyridine-6-sulfonamide and its derivatives is expected to expand into new therapeutic areas. Current investigations are exploring its potential in antimicrobial applications, particularly against drug-resistant bacterial strains. Additionally, its utility in covalent inhibitor design is being examined, leveraging the reactivity of the iodo substituent for targeted protein modification.

In conclusion, 5-Cyano-2-(difluoromethyl)-3-iodopyridine-6-sulfonamide represents a multifaceted chemical entity with broad applications in medicinal chemistry. Its unique structural features, combined with recent research breakthroughs, position it as a valuable tool for drug discovery and a promising candidate for the development of novel therapeutic agents across multiple disease areas.